
Application Notes and Protocols for Dating
Marine Sediments Using Tin-126

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Tin-126

CAS No.: 15832-50-5

Cat. No.: B107535

Get Quote

Disclaimer: The use of Tin-126 (¹²⁶Sn) for dating marine sediments is a theoretical application.

Currently, there is a lack of established and widely accepted protocols or published studies

demonstrating its practical use for this purpose. The following application notes and protocols

are hypothetical and have been developed by adapting methodologies from related fields,

including the analysis of other radionuclides in sediments and the determination of tin isotopes

in various matrices.

Application Note: The Potential of Tin-126 for
Geochronology of Marine Sediments
Introduction

Tin-126 is a long-lived radionuclide with a half-life of approximately 230,000 years, making it a

potential tool for dating marine sediments over a significant timescale, potentially bridging the

gap between shorter-lived radionuclides like ²¹⁰Pb (~22 years) and longer-lived isotopes used

for older geological formations.[1] ¹²⁶Sn is primarily a product of uranium and plutonium fission,

introduced into the marine environment through atmospheric fallout from nuclear weapons
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testing and discharges from nuclear facilities.[2][3] Its incorporation into marine sediments

could, in theory, provide a chronostratigraphic marker.

Principle of the Method (Theoretical)

The basis of the ¹²⁶Sn dating method lies in the assumption that the isotope was introduced

into the marine environment at a specific time, primarily during the peak of atmospheric nuclear

weapons testing in the mid-20th century. This would have created a distinct layer in the

sediment record with a higher concentration of ¹²⁶Sn. By identifying this peak in a sediment

core and knowing its approximate date of deposition, a sedimentation rate can be calculated.

For older sediments, the decay of ¹²⁶Sn could theoretically be used to determine the age of the

sediment layer, provided the initial concentration can be estimated.

Challenges and Considerations

The primary challenge in utilizing ¹²⁶Sn for sediment dating is its extremely low environmental

concentration. This necessitates highly sensitive analytical techniques and rigorous chemical

separation procedures to isolate tin from the complex sediment matrix and to overcome

isobaric interferences, particularly from ¹²⁶Te. Furthermore, the geochemical behavior of tin in

the marine environment, including its transport, deposition, and potential for post-depositional

mobility, is not well understood in the context of geochronology.

Quantitative Data Summary (Hypothetical)
The following tables present hypothetical data that could be generated from the analysis of a

marine sediment core using the theoretical ¹²⁶Sn dating method.

Table 1: Hypothetical ¹²⁶Sn Concentrations and Isotopic Ratios in a Marine Sediment Core
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Sediment
Depth (cm)

Sample ID Dry Weight (g)
¹²⁶Sn
Concentration
(atoms/g)

¹²⁰Sn/¹²⁶Sn
Ratio

0-2 MSC-01-01 5.2 1.5 x 10⁷ 8.9 x 10⁶

2-4 MSC-01-02 5.5 2.1 x 10⁷ 6.3 x 10⁶

4-6 MSC-01-03 5.1 3.5 x 10⁷ 3.8 x 10⁶

6-8 MSC-01-04 4.9 5.8 x 10⁷ 2.3 x 10⁶

8-10 MSC-01-05 5.3 4.2 x 10⁷ 3.2 x 10⁶

10-12 MSC-01-06 5.0 2.8 x 10⁷ 5.1 x 10⁶

12-14 MSC-01-07 4.8 1.9 x 10⁷ 7.0 x 10⁶

14-16 MSC-01-08 5.4 1.2 x 10⁷ 1.1 x 10⁷

Table 2: Hypothetical Sedimentation Rates Calculated from ¹²⁶Sn Data

Depth of ¹²⁶Sn
Peak (cm)

Assumed Year
of Peak
Deposition

Core
Collection Year

Time Elapsed
(years)

Average
Sedimentation
Rate (cm/year)

6-8 1963 2023 60 0.12

Experimental Protocols (Hypothetical)
Sediment Core Collection and Sectioning

Core Collection: Collect marine sediment cores using a box corer or a piston corer to ensure

the sediment-water interface is preserved and the sediment column is undisturbed.

On-board Processing: Immediately after collection, visually inspect the core for integrity.

Document the length, color, and any visible stratigraphy.

Sectioning: Extrude the core and section it into 1 or 2 cm intervals using clean, acid-washed

stainless steel or plastic tools.
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Sample Storage: Place each sediment section into a pre-labeled, clean polyethylene

container. Freeze the samples at -20°C to halt biological activity and preserve the sediment

structure.

Chemical Extraction and Purification of Tin
Freeze-Drying: Lyophilize the frozen sediment samples to a constant dry weight. Record the

dry weight.

Acid Digestion:

Weigh approximately 5-10 g of the dried sediment into a Teflon beaker.

Add a known amount of a ¹²²Sn spike for isotope dilution analysis.

Perform a multi-step acid digestion using a mixture of concentrated hydrofluoric (HF), nitric

(HNO₃), and hydrochloric (HCl) acids on a hot plate to completely dissolve the silicate

matrix.

Initial Tin Separation:

After digestion, evaporate the acid mixture.

Redissolve the residue in 9M HCl.

Load the solution onto an anion-exchange resin column (e.g., AG1-X8).

Elute the matrix elements with 9M HCl.

Elute the tin fraction with 1M HNO₃.

Tellurium Removal:

The presence of ¹²⁶Te is a direct isobaric interference for ¹²⁶Sn. A crucial step is the

removal of tellurium.

Adjust the pH of the tin fraction and perform a precipitation step to separate tin from

tellurium. Alternatively, use a second chromatographic step with a resin specifically
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designed for tellurium removal.

Isotopic Analysis by MC-ICP-MS
Instrumentation: Utilize a multi-collector inductively coupled plasma mass spectrometer (MC-

ICP-MS) for high-precision isotope ratio measurements.

Sample Introduction: Introduce the purified tin fraction into the plasma using a nebulizer and

spray chamber.

Data Acquisition:

Measure the ion beams of the stable tin isotopes (e.g., ¹¹⁸Sn, ¹²⁰Sn, ¹²²Sn) and ¹²⁶Sn

simultaneously.

Monitor for potential polyatomic interferences.

Mass Bias Correction: Correct for instrumental mass bias using the measured stable isotope

ratios and the known natural isotopic abundances of tin.

Quantification: Calculate the concentration of ¹²⁶Sn in the original sediment sample using the

isotope dilution equation with the added ¹²²Sn spike.

Calculation of Sedimentation Rate
Identify the ¹²⁶Sn Peak: Plot the ¹²⁶Sn concentration against the sediment depth. The peak

concentration is assumed to correspond to the period of maximum atmospheric nuclear

weapons testing (circa 1963).

Calculate the Sedimentation Rate:

Sedimentation Rate (cm/year) = Depth of ¹²⁶Sn Peak (cm) / (Year of Core Collection - Year

of Peak Deposition)
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Figure 1: Experimental workflow for the theoretical dating of marine sediments using ¹²⁶Sn.
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Figure 2: The radioactive decay pathway of Tin-126.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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